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Compound of Interest

Compound Name: Cissetin

Cat. No.: B15566016 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a concise technical summary of the available information on Cissetin,

a novel antibiotic. Due to the limited publicly accessible data on this specific compound, this

guide also incorporates generalized experimental workflows and conceptual signaling

pathways relevant to the characterization and potential mechanism of action of novel antifungal

agents within the pyrrolidinone class.

Core Compound Information
Cissetin is a setin-like antibiotic distinguished by a novel cis-octalin ring fusion.[1] Initial

research has identified it as a member of the pyrrolidinone class of compounds with potential

antifungal properties.[1]

Quantitative Data Summary
Property Value Source

Molecular Weight 387.5 g/mol PubChem CID 139585172

Molecular Formula C23H33NO4 PubChem CID 139585172

CAS Number Not Available -
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Detailed experimental protocols for the synthesis, isolation, and biological characterization of

Cissetin are not extensively documented in publicly available literature. However, a general

workflow for the discovery and initial characterization of a novel antibiotic like Cissetin can be

proposed.

General Workflow for Novel Antibiotic Characterization
The following diagram outlines a typical experimental workflow for the identification and

preliminary evaluation of a new antibiotic candidate.
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Caption: A generalized workflow for the discovery and preclinical evaluation of a novel

antibiotic.

Signaling Pathways
Specific signaling pathways modulated by Cissetin have not yet been elucidated. As a

pyrrolidinone with antifungal activity, it may interfere with essential cellular processes in fungal

pathogens. The diagram below illustrates a conceptual signaling pathway that is often a target

for antifungal agents, such as pathways involved in cell wall integrity.

Conceptual Antifungal Signaling Pathway
This diagram represents a hypothetical signaling cascade that could be disrupted by an

antifungal compound.
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Caption: A conceptual diagram of a signaling pathway involved in fungal cell wall integrity, a

potential target for antifungal drugs.
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Cissetin represents a novel chemical entity with potential for further development as an

antifungal agent. The currently available data provides a foundational understanding of its

chemical properties. Further research is required to fully characterize its biological activity,

mechanism of action, and therapeutic potential. The workflows and conceptual pathways

presented in this guide offer a framework for the systematic investigation of Cissetin and other

novel antibiotic candidates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cissetin | C23H33NO4 | CID 139585172 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Cissetin: A Technical Overview of a Novel Pyrrolidinone
Antibiotic]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15566016#cissetin-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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